![molecular formula C7H6FNO2 B059454 5-Fluoro-2-methylnicotinic acid CAS No. 1211534-44-9](/img/structure/B59454.png)
5-Fluoro-2-methylnicotinic acid
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Description
5-Fluoro-2-methylnicotinic acid, also known as this compound, is a useful research compound. Its molecular formula is C7H6FNO2 and its molecular weight is 155.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Analysis and Detection
5-Fluoronicotinic acid and its derivatives, such as ethyl 5-fluoronicotinate, have been subject to chemical analysis. For instance, high-performance liquid chromatography (HPLC) has been used for the separation and determination of these compounds, leveraging a mobile phase composed of methyl alcohol and a potassium phosphate solution. The method demonstrated satisfactory recovery rates and linearity ranges, making it a reliable approach for quantitative analysis (Hu Bao-xiang, 2005).
Synthesis and Pharmaceutical Intermediates
The compound has been utilized in the synthesis of key pharmaceutical intermediates. For example, a practical synthesis approach for 2-[(1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino]-5-fluoronicotinic acid has been described, showcasing the compound's significance in pharmaceutical manufacturing. This process involves a palladium-catalyzed cyanation/reduction sequence and has been crucial for introducing the aminomethyl moiety, highlighting the compound's role in complex chemical syntheses (Xin Wang et al., 2006).
Metal-Organic Frameworks (MOFs) and Luminescent Detection
5-Fluoro-2-methylnicotinic acid derivatives have been involved in the creation of novel metal-organic frameworks (MOFs). These structures are beneficial for the highly selective detection of specific ions like Cr2O72− and Fe3+ in aqueous solutions, indicating the compound's potential in environmental monitoring and material sciences (F. Guo et al., 2019).
Biocatalytic Synthesis and Environmental Benefits
The compound has also been used in biocatalytic processes, like the synthesis of 2-fluoro-3-hydroxypropionic acid. This process employs E. coli to synthesize other fluorides, demonstrating the compound's versatility and its role in eco-friendly manufacturing practices (Wei Liu et al., 2022).
Electrochemical Charge Storage
In the field of materials science, fluoro-substituted conjugated polyindoles have been developed, leveraging this compound derivatives for improved electrochemical charge storage materials. This aligns with the growing demand for high-performance materials in energy storage technologies (Rui Wang et al., 2019).
Properties
IUPAC Name |
5-fluoro-2-methylpyridine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2/c1-4-6(7(10)11)2-5(8)3-9-4/h2-3H,1H3,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTFQMCPTTRRZSG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=N1)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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